3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide

• Molecular Formula: C22H26N2O2S
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 3,4-dimethyl-N-[(Z)-3-(3-methylpiperidin-1-yl)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H26N2O2S/c1-15-6-4-10-24(14-15)22(26)20(13-19-7-5-11-27-19)23-21(25)18-9-8-16(2)17(3)12-18/h5,7-9,11-13,15H,4,6,10,14H2,1-3H3,(H,23,25)/b20-13-
• InChI Key: WJEYCVSUAAWAGI-MOSHPQCFSA-N
• Isomeric SMILES: CC1CCCN(C1)C(=O)/C(=C/C2=CC=CS2)/NC(=O)C3=CC(=C(C=C3)C)C
• SMILES: CC1CCCN(C1)C(=O)C(=CC2=CC=CS2)NC(=O)C3=CC(=C(C=C3)C)C

Description

3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzamides and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide is not fully understood. However, it has been suggested that the compound may act as a modulator of the dopamine D2 receptor. This receptor is involved in various physiological processes, including motor control, reward, and addiction.
Biochemical and Physiological Effects:
Studies have shown that 3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide can affect various biochemical and physiological processes. It has been shown to increase dopamine release in the brain, which may be responsible for its potential use in the treatment of neurological disorders such as Parkinson's disease. Additionally, the compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide in lab experiments include its potential use in the treatment of neurological disorders and its anti-inflammatory and analgesic effects. However, the limitations of using this compound include the fact that its mechanism of action is not fully understood, and it may have potential side effects that need to be further studied.

Future Directions

There are several future directions for the research on 3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide. These include further studies on its mechanism of action, its potential use in the treatment of neurological disorders, and its anti-inflammatory and analgesic effects. Additionally, future research could focus on the development of new compounds based on the structure of 3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide, which may have improved efficacy and fewer side effects.
Conclusion:
In conclusion, 3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide is a synthetic compound that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions. While there are still limitations to its use in lab experiments, further research is needed to fully understand the potential of this compound in scientific research.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide involves the reaction of 3,4-dimethylbenzoyl chloride with 2-thiophenecarboxaldehyde in the presence of a base. The resulting product is then reacted with 3-methylpiperidine-1-carboxylic acid to obtain the final compound.

Scientific Research Applications

The compound 3,4-dimethyl-N-[1-[(3-methyl-1-piperidinyl)carbonyl]-2-(2-thienyl)vinyl]benzamide has been extensively studied for its potential use in scientific research. It has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.